Cas no 1521834-83-2 (N,N,1-trimethyl-1H-1,3-benzodiazol-4-amine)

• Product Name: N,N,1-trimethyl-1H-1,3-benzodiazol-4-amine
• CAS No: 1521834-83-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 4603842
• Update Time: 2025-10-30

N,N,1-trimethyl-1H-1,3-benzodiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N,1-trimethyl-1H-1,3-benzodiazol-4-amine
• 1H-Benzimidazol-4-amine, N,N,1-trimethyl-

• Inchi： 1S/C10H13N3/c1-12(2)8-5-4-6-9-10(8)11-7-13(9)3/h4-7H,1-3H3
• InChI Key： HAQJTNNCIARYIT-UHFFFAOYSA-N
• SMILES： C1N(C)C2=CC=CC(N(C)C)=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N,N,1-trimethyl-1H-1,3-benzodiazol-4-amine

Comprehensive Overview of N,N,1-trimethyl-1H-1,3-benzodiazol-4-amine (CAS No. 1521834-83-2): Properties, Applications, and Research Insights

The compound N,N,1-trimethyl-1H-1,3-benzodiazol-4-amine (CAS No. 1521834-83-2) is a specialized organic molecule belonging to the benzodiazole class. Its unique structural features, including a benzodiazole core and methylamine substitutions, make it a subject of interest in pharmaceutical and materials science research. This article delves into its chemical properties, synthesis methods, and emerging applications, addressing frequently asked questions and trending topics in the field.

Chemically, N,N,1-trimethyl-1H-1,3-benzodiazol-4-amine exhibits a molecular formula of C₁₀H₁₃N₃, with a molar mass of approximately 175.23 g/mol. The presence of methyl groups at the 1, N, and N' positions enhances its lipophilicity, a property critical for bioavailability in drug design. Researchers often highlight its heterocyclic stability and electron-rich aromatic system, which contribute to its utility in catalysis and optoelectronic materials.

Recent studies have explored the role of CAS 1521834-83-2 in fluorescence-based sensors, a hot topic in environmental monitoring and biomedical imaging. Its ability to act as a fluorophore precursor aligns with the growing demand for non-invasive diagnostic tools. Additionally, the compound's potential in photodynamic therapy (PDT) has garnered attention, particularly in oncology research, where targeted light-activated treatments are revolutionizing cancer care.

Synthesis of N,N,1-trimethyl-1H-1,3-benzodiazol-4-amine typically involves multistep organic reactions, including alkylation and cyclization processes. Optimizing yield and purity remains a focus, with green chemistry principles gaining traction—addressing queries like "How to improve synthetic efficiency for benzodiazole derivatives?" or "Solvent-free routes for N-methylated heterocycles."

From an industrial perspective, this compound finds niche applications in advanced material coatings due to its thermal stability. Its compatibility with polymers answers search trends such as "heat-resistant additives for electronics." Furthermore, its structure-activity relationships (SAR) are frequently investigated in medicinal chemistry, particularly for CNS-targeting agents, reflecting searches like "SAR of benzodiazole amines in neurology."

Regulatory and safety profiles of CAS 1521834-83-2 are well-documented, with no significant hazards under standard handling conditions. This aligns with industry demands for "safe handling protocols for N-methyl benzodiazoles"—a common query in laboratory forums. Analytical techniques like HPLC-MS and NMR spectroscopy are standard for quality control, addressing precision requirements in high-value applications.

In conclusion, N,N,1-trimethyl-1H-1,3-benzodiazol-4-amine represents a versatile scaffold bridging multiple scientific disciplines. Its evolving applications—from biophotonics to smart materials—mirror broader trends in sustainable innovation and personalized medicine. Ongoing research continues to unlock its potential, making it a compound to watch in both academic and industrial settings.